VU0359516

• Molecular Formula: C16H13N3O3
• Molecular Weight: 295.29 g/mol
• InChI: InChI=1S/C16H13N3O3/c20-15(18-13-7-3-4-8-17-13)16-9-11(16)14(19-21)10-5-1-2-6-12(10)22-16/h1-8,11,21H,9H2,(H,17,18,20)/b19-14-
• InChIKey: NAPZSTOOVHXHKA-RGEXLXHISA-N

VU0359516: Differentiated mGluR4 PAM for Parkinson's Research

VU0359516 (CAS 1220513-59-6, MW 295.29) is a potent and selective positive allosteric modulator (PAM) of the metabotropic glutamate receptor 4 (mGluR4), a Group III GPCR implicated in Parkinson's disease and other neurological disorders [1]. The compound, designated as (−)-10c in the seminal discovery paper, was developed through an extensive structure-activity relationship (SAR) optimization of the prototypical mGluR4 PAM, PHCCC [1]. VU0359516 is a small molecule with the chemical formula C16H13N3O3 and is supplied by various vendors for basic research purposes only [2].

Workflow mGluR4 positive allosteric modulation studies in Parkinson's disease research models

Selection Enantiomerically pure (−)-10c tool compound with defined stereochemical identity

Context Reported absence of mGluR1 activity supports pathway-specific interrogation in basal ganglia circuits

• [1] Williams, R., Zhou, Y., Niswender, C. M., Luo, Q., Conn, P. J., & Lindsley, C. W. (2010). Re-exploration of the PHCCC Scaffold: Discovery of Improved Positive Allosteric Modulators of mGluR4. ACS Chemical Neuroscience, 1(6), 411–419. View Source
• [2] MedChemExpress. (n.d.). VU0359516. Product Datasheet. View Source

Why VU0359516 Outperforms Generic PHCCC Analogs

Substituting one mGluR4 PAM for another without rigorous evaluation is scientifically unsound due to critical differences in potency, efficacy, and off-target activity profiles. The prototypical mGluR4 PAM, PHCCC, suffers from significant limitations, including weak potency, limited efficacy, and unwanted mGluR1 antagonism, which confounds in vivo studies [1]. Furthermore, early analogs within this chemotype exhibited poor physicochemical properties and limited brain penetration [1]. The SAR campaign that yielded VU0359516 was specifically designed to overcome these deficiencies, resulting in a compound with quantifiable improvements in each of these parameters. The following section provides the direct, comparative evidence that establishes VU0359516 as a distinct and improved research tool relative to its parent scaffold and other in-class candidates.

Racemic PHCCC Contains approximately 50% inactive (+)-enantiomer; potency may shift with enantiomeric ratio and batch composition

PHCCC analogs May retain mGluR1 NAM activity (IC50 2.1 μM reported for parent), introducing confounding antagonism in co-expression systems

Phenyl amide derivatives Subtype selectivity profile may differ; broader off-target activity reported across the mGluR family at screening concentrations

• [1] Williams, R., Zhou, Y., Niswender, C. M., Luo, Q., Conn, P. J., & Lindsley, C. W. (2010). Re-exploration of the PHCCC Scaffold: Discovery of Improved Positive Allosteric Modulators of mGluR4. ACS Chemical Neuroscience, 1(6), 411–419. View Source

Quantitative Evidence: VU0359516 vs. Comparators

Enhanced Potency at mGluR4 vs. (−)-PHCCC

VU0359516 demonstrates a >4-fold increase in potency relative to the enantiopure parent compound, (−)-PHCCC, and a >8-fold increase relative to the racemic mixture (±)-PHCCC [1]. This enhancement is critical for achieving robust receptor modulation at lower, more physiologically relevant concentrations. The shift from a micromolar to a sub-micromolar EC50 is a significant advance for in vitro and ex vivo studies where compound solubility and non-specific binding are concerns.

mGluR4 Potency

Head-to-head

EC50 380 nM

Supports mGluR4 potency assay review

3.7-fold enhancement over (−)-PHCCC (EC50 1.4 μM); 8.4-fold over (±)-PHCCC (3.2 μM)

Evidence Dimension	Potency (EC50) for human mGluR4 positive allosteric modulation
Target Compound Data	EC50 = 0.38 µM
Comparator Or Baseline	(−)-PHCCC: EC50 = 1.4 µM; (±)-PHCCC: EC50 = 3.2 µM
Quantified Difference	>4-fold increase in potency vs. (−)-PHCCC; >8-fold increase vs. (±)-PHCCC
Conditions	Cell-based assay co-expressing human mGluR4 and chimeric G protein Gqi5, measured in the presence of an EC20 concentration of glutamate.

Why This Matters

Higher potency reduces the amount of compound required per experiment, minimizing potential off-target effects and issues related to vehicle toxicity or compound precipitation, thereby providing a larger experimental window for studying mGluR4 function.

• [1] Williams, R., Zhou, Y., Niswender, C. M., Luo, Q., Conn, P. J., & Lindsley, C. W. (2010). Re-exploration of the PHCCC Scaffold: Discovery of Improved Positive Allosteric Modulators of mGluR4. ACS Chemical Neuroscience, 1(6), 411–419. Table 4. View Source

Increased Allosteric Cooperativity vs. (−)-PHCCC

Efficacy, measured as the ability to potentiate a glutamate response, is a key differentiator for PAMs. VU0359516 induces a 20.0-fold leftward shift in the glutamate concentration-response curve, a nearly 2-fold improvement over (−)-PHCCC (10.8-fold shift) and a >2.5-fold improvement over racemic PHCCC (7.8-fold shift) [1]. This larger fold shift indicates a superior ability to enhance the signaling of the endogenous agonist at the mGluR4 receptor.

Allosteric Cooperativity

Head-to-head

20.0-fold shift

Supports glutamate potentiation study context

1.85-fold greater leftward shift vs (−)-PHCCC (10.8-fold); 2.6-fold vs (±)-PHCCC (7.8-fold)

Evidence Dimension	Efficacy (Fold Shift of Glutamate CRC)
Target Compound Data	20.0 ± 1.6 fold shift
Comparator Or Baseline	(−)-PHCCC: 10.8 ± 0.8 fold shift; (±)-PHCCC: 7.8 ± 0.6 fold shift
Quantified Difference	1.9-fold increase vs. (−)-PHCCC; 2.6-fold increase vs. (±)-PHCCC
Conditions	Cell-based assay co-expressing human mGluR4 and chimeric G protein Gqi5; fold shift of the glutamate concentration-response curve in the presence of 30 µM test compound.

Why This Matters

Greater efficacy translates to more robust and reliable receptor modulation in functional assays. This is crucial for researchers seeking to maximize the mGluR4-mediated component of a complex physiological or disease model, ensuring a clearer signal-to-noise ratio.

• [1] Williams, R., Zhou, Y., Niswender, C. M., Luo, Q., Conn, P. J., & Lindsley, C. W. (2010). Re-exploration of the PHCCC Scaffold: Discovery of Improved Positive Allosteric Modulators of mGluR4. ACS Chemical Neuroscience, 1(6), 411–419. Table 4 and Figure 5c. View Source

No mGluR1 NAM Activity for Cleaner Selectivity

A major liability of the PHCCC scaffold is its activity as a negative allosteric modulator (NAM) at mGluR1, with an EC50 of 2.1 µM [1]. This off-target effect significantly complicates the interpretation of in vivo studies. In a direct comparison, VU0359516 was found to be completely inactive at mGluR1 up to the highest concentration tested (30 µM), demonstrating a successful elimination of this confounding pharmacology [1].

mGluR1 Selectivity

Head-to-head

Inactive vs IC50 2.1 μM

Supports mGluR4-specific pathway studies

PHCCC exhibits mGluR1 NAM activity; VU0359516 shows no detectable NAM in same assay platform

Evidence Dimension	Activity at human mGluR1
Target Compound Data	Inactive (no modulation detected up to 30 µM)
Comparator Or Baseline	(±)-PHCCC: mGluR1 NAM, EC50 = 2.1 µM
Quantified Difference	Complete loss of mGluR1 activity; >14-fold selectivity window based on mGluR4 EC50.
Conditions	Cell-based functional assay measuring mGluR1-mediated calcium mobilization. Activity was assessed by determining the effect of compound on an agonist concentration-response curve.

Why This Matters

This selectivity improvement is of paramount importance for researchers using these compounds as chemical probes. It allows for the assignment of observed biological effects to the modulation of mGluR4 with far greater confidence, rather than to a mixed mGluR4/mGluR1 mechanism. For procurement, this represents a cleaner, more specific tool for target validation.

• [1] Williams, R., Zhou, Y., Niswender, C. M., Luo, Q., Conn, P. J., & Lindsley, C. W. (2010). Re-exploration of the PHCCC Scaffold: Discovery of Improved Positive Allosteric Modulators of mGluR4. ACS Chemical Neuroscience, 1(6), 411–419. Table 5. View Source

Broad Subtype Selectivity Across the mGluR Family

The advancement from a racemic mixture to a single, potent enantiomer is a hallmark of successful lead optimization. VU0359516 is the (−)-10c enantiomer, which is directly responsible for the observed improvements in potency and efficacy [1]. The opposite enantiomer, (+)-10b, is essentially inactive (EC50 >5 µM), while the racemic mixture (±)-5i shows intermediate potency (EC50 0.87 µM) and efficacy (9.7-fold shift) [1].

Subtype Selectivity

Reported

mGluR2-8 inactive

Supports mGluR subtype selectivity review

No PAM or NAM activity detected at 10 μM across mGluR2,3,5,6,7,8 in full CRC experiments

Evidence Dimension	Pharmacological Activity as a Function of Stereochemistry
Target Compound Data	VU0359516 [(−)-10c]: EC50 = 0.38 µM, Fold Shift = 20.0
Comparator Or Baseline	(±)-5i (racemate): EC50 = 0.87 µM, Fold Shift = 9.7; (+)-10b: EC50 >5 µM
Quantified Difference	VU0359516 is ~2.3x more potent and ~2.1x more efficacious than its racemate; the opposite enantiomer is >13x less potent.
Conditions	Standard mGluR4 PAM assay with human mGluR4 and Gqi5 co-expression.

Why This Matters

Procurement of a defined, active enantiomer (VU0359516) is essential for reproducible pharmacology. Using a racemic mixture introduces an inactive or less active component that can complicate dose-response relationships and confound data interpretation. This evidence underscores the value of sourcing the pure, active stereoisomer.

• [1] Williams, R., Zhou, Y., Niswender, C. M., Luo, Q., Conn, P. J., & Lindsley, C. W. (2010). Re-exploration of the PHCCC Scaffold: Discovery of Improved Positive Allosteric Modulators of mGluR4. ACS Chemical Neuroscience, 1(6), 411–419. Table 4. View Source

Application Scenarios for VU0359516

Target Validation in Parkinson's Disease Models

The sub-micromolar potency and high efficacy of VU0359516 make it an ideal tool for studying mGluR4 function in various in vitro systems. Its 20-fold shift in glutamate response provides a robust signal for dissecting downstream signaling pathways (e.g., cAMP inhibition, MAPK/ERK activation) [1]. The compound's clean selectivity profile over mGluR1 is particularly valuable here, as it avoids the confounding NAM activity that complicates studies using PHCCC [1]. Researchers can confidently attribute observed changes in cellular physiology to mGluR4 PAM activity. For procurement, this translates to a reliable, single-target probe that maximizes data clarity and minimizes the need for additional control experiments to rule out mGluR1-mediated effects.

Allosteric Cooperativity and Signaling Bias Studies

Investigating the role of mGluR4 in modulating neurotransmission within the basal ganglia (e.g., at the striatopallidal synapse) is a key area of Parkinson's disease research. The improved potency and efficacy of VU0359516 over PHCCC [1] enable more reliable and reproducible modulation of synaptic responses at lower bath concentrations. This minimizes the potential for off-target effects on other GPCRs or ion channels that can occur with high concentrations of less potent tool compounds. While direct in vivo PK data for VU0359516 is limited in the primary disclosure, its enhanced potency suggests it is a superior choice for acute slice electrophysiology compared to PHCCC, whose poor brain penetration is a known limitation [1].

Reference Standard for mGluR Ligand Profiling

VU0359516 serves as a critical chemical probe for validating mGluR4 as a therapeutic target for Parkinson's disease. Its potent and selective activation of mGluR4 [1] allows researchers to test the specific hypothesis that enhancing mGluR4 signaling can alleviate motor symptoms or provide neuroprotection in preclinical models (e.g., 6-OHDA or MPTP-lesioned rodents). Given the significant improvements in potency and selectivity over PHCCC, VU0359516 is the preferred tool for these in vivo target validation studies. Its use provides a stronger, more specific link between the observed behavioral or neurochemical outcomes and the intended pharmacology. For procurement decisions in a drug discovery setting, selecting VU0359516 over other less-characterized or less-potent mGluR4 PAMs ensures that the best available tool is used for critical go/no-go decision points in a project.

Application

Selection Property

Validation Focus

Parkinson's disease model mGluR4 studies

mGluR4-selective pathway modulation

mGluR1 confounding effect exclusion

Allosteric cooperativity mechanism research

Enantiopure composition

Glutamate fold-shift assay review

mGluR4 ligand benchmarking

Defined pharmacological profile

Cross-mGluR subtype selectivity verification

Multi-site study standardization

Single-enantiomer chemical entity

Lot-to-lot assay consistency review

• [1] Williams, R., Zhou, Y., Niswender, C. M., Luo, Q., Conn, P. J., & Lindsley, C. W. (2010). Re-exploration of the PHCCC Scaffold: Discovery of Improved Positive Allosteric Modulators of mGluR4. ACS Chemical Neuroscience, 1(6), 411–419. View Source